Cas no 1144035-90-4 ((3-Methylbenzotriazol-5-yl)methanamine)

(3-Methylbenzotriazol-5-yl)methanamine structure
1144035-90-4 structure
Product Name:(3-Methylbenzotriazol-5-yl)methanamine
CAS No:1144035-90-4
MF:C8H10N4
MW:162.19180059433
CID:4681373
Update Time:2023-08-14

(3-Methylbenzotriazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (3-Methylbenzotriazol-5-yl)methanamine
    • (1-Methyl-1H-benzo[d][1,2,3]triazol-6-yl)methanamine
    • (1-methyl-1H-1,2,3-benzotriazol-6-yl)methanamine
    • Inchi: 1S/C8H10N4/c1-12-8-4-6(5-9)2-3-7(8)10-11-12/h2-4H,5,9H2,1H3
    • InChI Key: ILENDNMWYWLGST-UHFFFAOYSA-N
    • SMILES: N1(C)C2C=C(CN)C=CC=2N=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 161
  • XLogP3: 0
  • Topological Polar Surface Area: 56.7

(3-Methylbenzotriazol-5-yl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-4698519-0.05g
(1-methyl-1H-1,2,3-benzotriazol-6-yl)methanamine
1144035-90-4
0.05g
$671.0 2023-06-03
Enamine
EN300-4698519-0.1g
(1-methyl-1H-1,2,3-benzotriazol-6-yl)methanamine
1144035-90-4
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$703.0 2023-06-03
Enamine
EN300-4698519-0.25g
(1-methyl-1H-1,2,3-benzotriazol-6-yl)methanamine
1144035-90-4
0.25g
$735.0 2023-06-03
Enamine
EN300-4698519-0.5g
(1-methyl-1H-1,2,3-benzotriazol-6-yl)methanamine
1144035-90-4
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$768.0 2023-06-03
Enamine
EN300-4698519-1.0g
(1-methyl-1H-1,2,3-benzotriazol-6-yl)methanamine
1144035-90-4
1g
$800.0 2023-06-03
Enamine
EN300-4698519-2.5g
(1-methyl-1H-1,2,3-benzotriazol-6-yl)methanamine
1144035-90-4
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$1568.0 2023-06-03
Enamine
EN300-4698519-5.0g
(1-methyl-1H-1,2,3-benzotriazol-6-yl)methanamine
1144035-90-4
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$2318.0 2023-06-03
Enamine
EN300-4698519-10.0g
(1-methyl-1H-1,2,3-benzotriazol-6-yl)methanamine
1144035-90-4
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$3438.0 2023-06-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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(1-Methyl-1H-benzo[d][1,2,3]triazol-6-yl)methanamine
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